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Compound of Interest

2-Hydrazino-4-
Compound Name:
(trifluoromethyl)pyrimidine

Cat. No.: B175915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Hydrazino-4-(trifluoromethyl)pyrimidine (CAS No: 197305-97-8). It includes
key data, experimental methodologies, and a workflow visualization relevant to its application in
analytical chemistry.

Chemical and Physical Properties

2-Hydrazino-4-(trifluoromethyl)pyrimidine is a solid, heterocyclic compound with a molecular
weight of approximately 178.12 g/mol .[1][2] Its appearance is described as a white to orange
or green powder or crystal.[3][4] It is known to be soluble in aqueous acid.[5][6]

The following table summarizes the key quantitative physical properties of this compound
available from various suppliers.
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Property Value Source(s)
Molecular Formula CsHsF3Na [1107]
Molecular Weight 178.12 g/mol [1][2]
Melting Point 99-103°C [11[31[5]
Boiling Point 187.4 + 50.0 °C (Predicted) [5]

Density 1.62 + 0.10 g/cm3 (Predicted) [5]

CAS Number 197305-97-8 [1][2]

Experimental Protocols

While specific, detailed experimental protocols for the determination of every physical property
are not published in primary literature, standard analytical methodologies are employed.

Melting Point Determination

The melting point of 2-Hydrazino-4-(trifluoromethyl)pyrimidine is a key indicator of its purity.

Methodology: A capillary melting point apparatus is the standard instrument for this
determination.

Sample Preparation: A small, dry sample of the compound is finely ground and packed into a
capillary tube to a height of 2-3 mm.

 Instrumentation: The capillary tube is placed in the heating block of the apparatus.

e Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting range.

o Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the substance is completely liquid (clear point) are recorded. This
range (e.g., 99-101 °C) is reported as the melting point.[1]

Purity Analysis by Gas Chromatography (GC)
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Commercial sources specify the purity of 2-Hydrazino-4-(trifluoromethyl)pyrimidine as
determined by Gas Chromatography (GC).[2][8]

Methodology:

Sample Preparation: A solution of the compound is prepared in a suitable volatile solvent.

« Injection: A small volume of the solution is injected into the gas chromatograph, where it is
vaporized.

o Separation: An inert carrier gas (e.g., helium or nitrogen) carries the vaporized sample
through a heated column. The components of the sample separate based on their boiling
points and interactions with the column's stationary phase.

o Detection: As each component exits the column, it is detected by a suitable detector (e.g.,
Flame lonization Detector - FID).

o Data Analysis: The detector generates a signal, resulting in a chromatogram. The area of the
peak corresponding to 2-Hydrazino-4-(trifluoromethyl)pyrimidine is compared to the total
area of all peaks to calculate the purity, often expressed as a percentage (e.g., >98.0%).[2]

[8]

Applications and Experimental Workflows

A significant application of 2-Hydrazino-4-(trifluoromethyl)pyrimidine is its use as a
derivatizing agent in analytical chemistry, particularly for the analysis of steroids like
testosterone (T) and dihydrotestosterone (DHT) by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).[1][6][9]

This derivatization is crucial because native steroids can have poor ionization efficiency in the
mass spectrometer.[9][10] By reacting the carbonyl group of the steroid with the hydrazine
group of the reagent, a hydrazone derivative is formed. This new molecule often has
significantly improved ionization characteristics, leading to enhanced sensitivity and lower limits
of detection in LC-MS/MS analysis.[9][11]
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Visualization of Derivatization Workflow for Steroid
Analysis

The following diagram illustrates the typical workflow for the analysis of androgens in biological
samples using 2-Hydrazino-4-(trifluoromethyl)pyrimidine as a derivatization reagent.
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Workflow for LC-MS/MS Analysis of Steroids
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Caption: Steroid analysis workflow using chemical derivatization.
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Safety and Handling

2-Hydrazino-4-(trifluoromethyl)pyrimidine is classified as a hazardous substance.

Hazard Classification: It is toxic if swallowed, in contact with skin, or if inhaled.[1][3] It also
causes skin and serious eye irritation and may cause respiratory irritation.[1][3]

Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves,
eye shields, and respiratory protection, should be used when handling this compound.[1] It
should be used in a well-ventilated area, and contaminated clothing should be removed and
washed before reuse.[3][12]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, away
from oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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